7-(Benzyloxy)-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
Description
7-(Benzyloxy)-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a chemical compound that is widely used in scientific research. This compound is known for its unique properties and has been extensively studied for its potential applications in various fields of science.
Scientific Research Applications
Synthesis and Biological Activities
- Enantioselective Synthesis : Research has shown that derivatives of tetrahydroisoquinoline, similar to 7-(Benzyloxy)-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, are used in the enantioselective synthesis of various alkaloids. These compounds have significant applications in developing pharmaceuticals due to their complex structures and biological activities (Nancy Blank & T. Opatz, 2011).
- Local Anesthetic Activity and Acute Toxicity Evaluation : A study evaluated the local anesthetic activity, acute toxicity, and structure-toxicity relationship in a series of synthesized 1-aryl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline alkaloid derivatives. These compounds showed high local anesthetic activity and provided insights into developing safer and more effective therapeutic agents (A. Azamatov et al., 2023).
Chemical Reactions and Synthesis Techniques
- Aminomethylation/Hydrogenolysis : A novel total synthesis approach for the alkaloid 7-hydroxy-6-methoxy-1-methylisoquinoline was presented, illustrating the importance of 7-(Benzyloxy)-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride derivatives in developing new synthetic methodologies. This research highlighted the potential for creating bioactive molecules through innovative chemical reactions (Benedikt C Melzer et al., 2018).
Photolysis and Debenzylation
- Formation of Protoberberines : The study on the formation of protoberberines by debenzylation and photolysis of tetrahydroisoquinolines sheds light on the transformation processes of compounds related to 7-(Benzyloxy)-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride. It demonstrates the chemical pathways for generating complex molecules from simpler precursors, offering insights into natural product synthesis and the development of novel pharmacological agents (T. Kametani et al., 1975).
properties
IUPAC Name |
3-methyl-7-phenylmethoxy-1,2,3,4-tetrahydroisoquinoline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO.ClH/c1-13-9-15-7-8-17(10-16(15)11-18-13)19-12-14-5-3-2-4-6-14;/h2-8,10,13,18H,9,11-12H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQTOSNCICHROTH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(CN1)C=C(C=C2)OCC3=CC=CC=C3.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-(Benzyloxy)-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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